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Introduction

Rosmarinic acid is a naturally occurring polyphenolic compound found in numerous medicinal
herbs, particularly those from the Lamiaceae family, such as rosemary (Rosmarinus officinalis),
lemon balm (Melissa officinalis), and sage (Salvia officinalis).[1][2] It is renowned for its
significant pharmacological properties, including antioxidant, anti-inflammatory, antiviral, and
antibacterial activities.[1][3][4][5] Supercritical fluid extraction (SFE) with carbon dioxide (CO2)
has emerged as a green and efficient technology for selectively extracting bioactive
compounds like rosmarinic acid.[6][7] This method offers several advantages over traditional
solvent extraction, including the use of a non-toxic, non-flammable, and environmentally
friendly solvent, milder operating temperatures that prevent thermal degradation of sensitive
compounds, and the ability to obtain solvent-free extracts.[6][8]

This document provides detailed application notes and protocols for the supercritical fluid
extraction of rosmarinic acid from various medicinal herbs. It is intended to guide researchers,
scientists, and drug development professionals in optimizing extraction processes and applying
this technology for the isolation of high-purity rosmarinic acid for further investigation and
application.
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Data Presentation: Supercritical Fluid Extraction
Parameters for Rosmarinic Acid

The following tables summarize the quantitative data from various studies on the SFE of

rosmarinic acid from different medicinal herbs.

Table 1: SFE Parameters for Rosmarinic Acid Extraction from Rosmarinus officinalis

(Rosemary)
Rosmarinic
o Total
Pressure Temperatur  Co-solvent Acid Yield
(bar) °C) (% Ethanol)  (mglg d Extract Reference
ar e(° o ano m r
el Yield (%)
matter)
150 80 15 3.43+£0.13 21.86 £ 1.55 [9]
Not specified
350 100 Not specified (part of total Not specified [10]
phenolics)
Not specified
- (part of
300 40 Not specified ) 4.87 £0.20 [11]
phenolic
diterpenes)
] Identified as
5000 psi - ]
80 Not specified a major 5.3 [12]
(~345 bar)
component
- Concentratio -
100-300 30-60 Not specified Not specified [1]

n studied

Table 2: SFE Parameters for Rosmarinic Acid Extraction from Melissa officinalis (Lemon

Balm)
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Total
Pressure Temperatur Rosmarinic
Co-solvent o Extract Reference
(bar) e (°C) Acid Yield .
Yield
Efficient
120-150 Not specified Ethanol extraction Not specified [7]
noted
Reduction in
>420 >85 Not specified yield Not specified [7]
observed
Ethanol found
- -~ Ethanol and -
Not specified Not specified Wat to be more Not specified [61[7]
ater
appropriate

Table 3: SFE Parameters for Rosmarinic Acid Extraction from Salvia officinalis (Sage)

Pressure
(MPa)

Temperature
(°C)

CO2 Flow Rate
(kglh)

Rosmarinic
Acid Content

Reference

29.5

49.1

Enriched in
polyphenols,
28.4mg/gina [13][14]
subsequent hot

water extract

29.45

49.19

Optimal for
carnosic acid
[15]

and carnosol, RA

present

Experimental Protocols
Protocol 1: Supercritical CO2 Extraction of Rosmarinic
Acid from Rosmarinus officinalis (Rosemary)

This protocol is based on the optimized conditions reported by Chadni et al.[9]
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1. Sample Preparation: a. Obtain dried leaves of Rosmarinus officinalis. b. Grind the leaves into
a fine powder to increase the surface area for extraction.

2. Supercritical Fluid Extraction (SFE): a. Place 15 g of the rosemary leaf powder into the
extractor vessel of the SFE system.[9] b. Set the extraction parameters:

e Pressure: 150 bar[9]

o Temperature: 80 °C[9]

e Co-solvent: 15% ethanol (by weight)[9]

e CO2 Flow Rate: 15 g/min [9] c. Maintain a static extraction phase until the desired pressure
is reached.[9] d. The total extraction time is 3 hours.[9] e. Collect the extract from the
separator.

3. Post-Extraction Processing (Optional - for increased RA content): a. The solid residue from
the SFE can be subjected to a subsequent Soxhlet extraction with a suitable solvent to recover
more rosmarinic acid.[9]

4. Quantification of Rosmarinic Acid: a. Dissolve a known amount of the dried extract in a
suitable solvent (e.g., methanol or ethanol-water mixture). b. Analyze the solution using High-
Performance Liquid Chromatography (HPLC) with a C18 column.[16][17] c. Use a mobile
phase gradient of acetonitrile and acidified water (e.g., with formic or phosphoric acid).[18] d.
Detect rosmarinic acid at a wavelength of 330 nm.[16] e. Quantify the rosmarinic acid
content by comparing the peak area with that of a standard rosmarinic acid solution.

Protocol 2: Supercritical CO2 Extraction of Rosmarinic
Acid from Melissa officinalis (Lemon Balm)

This protocol is based on findings by Angelov et al. and Peev et al.[6][7][19]

1. Sample Preparation: a. Use dried leaves and stems of Melissa officinalis.[7] b. Grind the
plant material to a consistent particle size.

2. Supercritical Fluid Extraction (SFE): a. Load the ground lemon balm into the SFE extractor.
b. Set the extraction parameters:

e Pressure: 120-150 bar (moderate pressure is suggested for energy efficiency)[7]
o Temperature: Varies, but higher temperatures can influence yield.
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e Co-solvent: Ethanol is recommended as a modifier to improve the extraction of the polar
rosmarinic acid.[6][7] The percentage can be optimized. c. Initiate the CO2 flow and the co-
solvent pump. d. Collect the extract over a specified extraction time.

3. Post-Extraction (Optional - Pre-treatment): a. A preliminary SFE run at moderate pressure
can be performed to extract essential oils first.[6] b. The remaining solid residue, now pre-
treated, can then be subjected to a solvent extraction (e.g., with ethanol-water mixtures) for
high recovery of rosmarinic acid.[19]

4. Quantification of Rosmarinic Acid: a. Follow the HPLC analysis method as described in
Protocol 1, section 4.

Protocol 3: Supercritical CO2 Extraction for Enrichment
of Rosmarinic Acid from Salvia officinalis (Sage)

This protocol is based on the methodology described by Bakota et al.[13][14]
1. Sample Preparation: a. Grind dried leaves of Salvia officinalis into a powder.[13]

2. Supercritical Fluid Extraction (SFE) as a Pre-treatment: a. Place the powdered sage leaves
into a stainless steel extraction cell.[13] b. Perform a supercritical CO2 extraction to remove
less polar compounds. Optimal conditions for related compounds in sage have been reported
at approximately 29.5 MPa (295 bar) and 49.1 °C.[15]

3. Subsequent Hot Water Extraction: a. After the SFE pre-treatment, subject the remaining
solid material to a hot water extraction.[13][14] This step will extract the more polar rosmarinic
acid, resulting in an extract enriched in this compound.[13][14]

4. Quantification of Rosmarinic Acid: a. Analyze the resulting extract using HPLC coupled with
mass spectrometry (LC-ESI-MS) for identification and quantification.[13] b. The HPLC
conditions would be similar to those described in Protocol 1, section 4.
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Caption: Experimental workflow for supercritical fluid extraction of rosmarinic acid.
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Caption: Key biological activities of rosmarinic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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